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Part 1: Executive Summary

2-Octen-4-one (CAS: 4643-27-0) is a potent unsaturated ketone that serves as a critical
biomarker in food chemistry and off-flavor analysis. Unlike simple esters that maintain a
consistent character, 2-Octen-4-one exhibits a concentration-dependent duality:

o At High Concentrations: It presents intense, metallic, and earthy/mushroom notes.
o At Low/Dilute Concentrations: It shifts toward fruity, bread-like, and nut-skin nuances.

This "olfactory chameleon" effect makes it a challenging target for standardization. While its
structural isomer, 1-octen-3-one, is infamous for its metallic "blood-like" odor with a threshold in
the parts-per-trillion (ppt) range, 2-Octen-4-one typically exhibits a detection threshold in the
parts-per-billion (ppb) range. Precise detection requires rigorous Gas Chromatography-
Olfactometry (GC-O) protocols to distinguish it from the matrix background.

Part 2: Physicochemical Profile

Understanding the physical behavior of 2-Octen-4-one is prerequisite to designing a valid
detection protocol. Its lipophilicity (LogP ~2.10) indicates it will partition strongly into mucosal
membranes and fatty food matrices, often masking its presence in the headspace until
equilibrium is disturbed.
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ble 1: hemical Identifi :

Property Value Relevance to Detection

Geometric isomers (E/Z) may

IUPAC Name (E)-Oct-2-en-4-one ]
have different thresholds.
Universal identifier for standard
CAS Number 4643-27-0
procurement.
) Moderate volatility; suitable for
Molecular Weight 126.20 g/mol
Headspace-SPME.
Moderate lipophilicity; "sticks"
LogP (o/w) ~2.10 - 2.57 to GC columns and nose
cones.
Sufficient volatility for static
Vapor Pressure ~1.48 mmHg @ 20°C ]
headspace analysis.
] ] Highly dependent on
Odor Character Bready, Fruity, Earthy, Metallic ) ]
concentration (Matrix Effect).
) ) 2.5x more impactful than
Relative Odor Impact 250 (High)

standard reference esters.

Part 3: Olfactory Detection Thresholds
The Threshold Paradox

Unlike "standard" odorants (e.g., n-butanol), 2-Octen-4-one does not have a single, universally
agreed-upon threshold due to its rapid oxidation and matrix binding. However, comparative
data allows us to bracket its sensitivity.

Table 2: Comparative Threshold Data (Air vs. Water)

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1580557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Detection

Compound Medium Sensory Note
Threshold (ODT)

0.03-1.12 pg/m3 (ppt  Metallic, Mushroom

1-Octen-3-one Air
range) (The "Standard")
_ Bread Crust, Fruity-

2-Octen-4-one Air ~5 — 50 pg/m3 (Est.) )

Metallic

Sweet, Fermented,
2-Octen-4-one Water ~0.1 -5 ppb (ug/L)

Yeasty

Masked by lipid
2-Octen-4-one 0]] > 100 ppb solubility (LogP

effect).[1]

Critical Insight: In sensory panels, 2-Octen-4-one is often confused with 1-octen-3-one.
Validation requires chromatographic separation (GC) to ensure the "metallic” note is not a

contaminant,

Part 4: Mechanism of Formation (Lipid Oxidation)

2-Octen-4-one is rarely added intentionally; it is typically generated in situ via the thermal
degradation or enzymatic oxidation of polyunsaturated fatty acids (PUFAs). Understanding this
pathway allows researchers to predict its presence in samples like hazelnuts, wheat bread, and

fried oils.

Diagram 1: Lipid Oxidation Pathway

This diagram illustrates the flow from Linoleic Acid to the formation of Octenones.
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Caption: Thermal degradation pathway of Linoleic Acid leading to the formation of 2-Octen-4-
one.

Part 5: Analytical Methodology (GC-O Protocol)

To accurately determine the threshold or quantify 2-Octen-4-one, a standard Gas
Chromatography-Mass Spectrometry (GC-MS) approach is often insufficient due to the
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compound's low concentration and high sensory impact. Gas Chromatography-Olfactometry
(GC-0) is the mandatory standard.

Protocol: Aroma Extract Dilution Analysis (AEDA)

Objective: Determine the Flavor Dilution (FD) factor, which correlates to the odor potency in the
specific sample matrix.

Step 1: Sample Preparation (SAFE Extraction)
e Method: Solvent-Assisted Flavor Evaporation (SAFE).

+ Why: 2-Octen-4-one is heat-sensitive. Steam distillation can induce artifacts. SAFE operates
under high vacuum at low temperatures (40°C), preserving the true odor profile.

¢ Solvent: Dichloromethane (highly volatile, separates easily from the ketone).

Step 2: Chromatographic Separation

e Column: DB-Wax (Polar) or DB-5 (Non-polar).

o Recommendation: Use DB-Wax to separate 2-Octen-4-one from non-polar lipid
interferences.

e Oven Program: 40°C (2 min) — 5°C/min - 230°C.

Step 3: The Sniffing Port (Olfactometry)

o The column effluent is split (e.g., 1:1 ratio) between the Mass Spectrometer (for ID) and the
Olfactory Detection Port (ODP).

o Humidification: The ODP must be humidified to prevent drying of the assessor's nasal
mucosa, which would alter the threshold perception over time.

Step 4: Dilution Series (AEDA)

* Inject the neat extract (FD = 1).

¢ Dilute extract stepwise (1:2, 1:4, 1:8... 1:1024).
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¢ Panelists sniff each dilution.

o FD Factor: The highest dilution at which 2-Octen-4-one is still detected.

Diagram 2: GC-O Workflow Logic

This diagram details the split-logic required to correlate a chemical peak with a sensory event.
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Caption: Split-flow diagram for correlating chemical retention time with human sensory
detection.

Part 6: References
o Comparison of Octenone Isomers:
o Source: Perfumer & Flavorist.[2][3] "Flavor Bites: Oct-2-en-4-one." (2016).[4][5]

o Significance: Establishes the sensory distinction between the "nutty" 2-isomer and the
"metallic” 1-isomer.

e Odor Threshold Methodologies:
o Source: Wikipedia / Cometto-Muiiz & Abraham. "Odor Detection Threshold."

o Significance: Defines the 3-AFC and ascending concentration series protocols used to
estimate the ppb range.

o Chemical Properties & Safety:

o Source: The Good Scents Company.[2] "2-Octen-4-one Data Sheet."
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o Significance: Provides LogP, Vapor Pressure, and occurrence data (bread, hazelnut).

¢ Sensory Impact Data:
o Source: PerfumersWorld. "2-Octen-4-one Odor Profile."

o Significance: Cites the "Relative Odor Impact" of 250 and the "yeasty/fruity" character
description.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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